Cas no 1214381-27-7 (Methyl 6-fluoro-5-(pyridin-4-yl)picolinate)

• Product Name: Methyl 6-fluoro-5-(pyridin-4-yl)picolinate
• CAS No: 1214381-27-7
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• CID: 4925545
• Update Time: 2025-06-09

Methyl 6-fluoro-5-(pyridin-4-yl)picolinate Chemical and Physical Properties

Names and Identifiers

• methyl 6-fluoro-5-(pyridin-4-yl)picolinate
• Methyl 6-fluoro-5-(pyridin-4-yl)picolinate

• Inchi： 1S/C12H9FN2O2/c1-17-12(16)10-3-2-9(11(13)15-10)8-4-6-14-7-5-8/h2-7H,1H3
• InChI Key： MJSNSBOGGMDYSZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C(=O)OC)N=1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• XLogP3: 2
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on Methyl 6-fluoro-5-(pyridin-4-yl)picolinate

Comprehensive Overview of Methyl 6-fluoro-5-(pyridin-4-yl)picolinate (CAS No. 1214381-27-7)

Methyl 6-fluoro-5-(pyridin-4-yl)picolinate (CAS No. 1214381-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of picolinate derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both fluoro and pyridinyl substituents enhances its reactivity and potential utility in various synthetic pathways. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its unique structural features.

In recent years, the demand for fluorinated compounds like Methyl 6-fluoro-5-(pyridin-4-yl)picolinate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted drug delivery, where fluorine incorporation is a key strategy. The compound's CAS No. 1214381-27-7 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Additionally, its potential applications in crop protection and pesticide formulation have sparked interest in the agrochemical sector.

The synthesis of Methyl 6-fluoro-5-(pyridin-4-yl)picolinate involves multi-step organic reactions, often starting from commercially available picolinic acid derivatives. Optimizing its yield and purity is a common challenge addressed in recent publications, with a focus on green chemistry principles to minimize environmental impact. This resonates with the broader scientific community's emphasis on sustainable synthesis and eco-friendly methodologies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for high-value applications.

From a commercial perspective, Methyl 6-fluoro-5-(pyridin-4-yl)picolinate is often listed as a high-purity reference standard by chemical suppliers catering to the pharmaceutical and biotechnology industries. Its pricing and availability are influenced by factors like raw material sourcing and regulatory compliance, which are hot topics in the global chemical market. Discussions on platforms like LinkedIn and ResearchGate frequently highlight its potential as a key intermediate for next-generation therapeutics, particularly in oncology and neurology.

Looking ahead, the compound's utility in catalysis and ligand design is an emerging area of exploration. Its pyridine moiety offers coordination sites for metal ions, making it a candidate for homogeneous catalysis systems. This intersects with the rising interest in transition-metal-catalyzed reactions, a field driving innovations in fine chemical manufacturing. As research continues, Methyl 6-fluoro-5-(pyridin-4-yl)picolinate is poised to remain a compound of significant scientific and industrial relevance.